Cas no 56136-01-7 (3-[bis(2-ethylhexoxy)methoxymethyl]heptane)

• Product name: 3-[bis(2-ethylhexoxy)methoxymethyl]heptane
• CAS No: 56136-01-7
• MF: C₂₅H₅₂O₃
• MW: 400.67858
• CID: 1596837
• PubChem ID: 250560

3-[bis(2-ethylhexoxy)methoxymethyl]heptane Chemical and Physical Properties

Names and Identifiers

• 3-[bis(2-ethylhexoxy)methoxymethyl]heptane
• AG-K-39747
• 3-({bis[(2-ethylhexyl)oxy]methoxy}methyl)heptane
• AC1L5HY9
• AC1Q58GO
• Orthoameisensaeure-tris-(2-aethyl-hexylester)
• TRI(2-ETHYLHEXYL)ORTHOFORMATE
• CTK5A4685
• orthoformic acid tris-(2-ethyl-hexyl ester)
• NSC70106
• AR-1E5763
• AG-K-39747; 3-({bis[(2-ethylhexyl)oxy]methoxy}methyl)heptane; AC1L5HY9; AC1Q58GO; Orthoameisensaeure-tris-(2-aethyl-hexylester); TRI(2-ETHYLHEXYL)ORTHOFORMATE; CTK5A4685; orthoformic acid tris-(2-ethyl-hexyl ester); NSC70106; AR-1E5763;
• 56136-01-7
• DTXSID10290637
• NSC-70106
• SCHEMBL8217857

• Inchi： InChI=1S/C25H52O3/c1-7-13-16-22(10-4)19-26-25(27-20-23(11-5)17-14-8-2)28-21-24(12-6)18-15-9-3/h22-25H,7-21H2,1-6H3
• InChI Key： WUWWRQBTTCHFBU-UHFFFAOYSA-N
• SMILES： CCCCC(CC)COC(OCC(CC)CCCC)OCC(CC)CCCC

Computed Properties

• Exact Mass: 400.39186
• Monoisotopic Mass: 400.39164552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69
• LogP: 7.96900